Cas no 2649014-63-9 (4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid)

• Product Name: 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid
• CAS No: 2649014-63-9
• MF: C₁₁H₁₄N₂O₅S₂
• MW: 318.369260311127
• CID: 5915082
• PubChem ID: 165484347
• Update Time: 2025-05-19

4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid
• 4-[(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoyl]benzoic acid
• EN300-1131984
• 2649014-63-9

• Inchi： 1S/C11H14N2O5S2/c14-11(15)9-1-3-10(4-2-9)20(17,18)13-19(16)7-5-12-6-8-19/h1-4,12H,5-8H2,(H,14,15)
• InChI Key： OXXMRDSNRMTPTJ-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NS(C1C=CC(C(=O)O)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 318.03441390g/mol
• Monoisotopic Mass: 318.03441390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 130Ų

Additional information on 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid

Comprehensive Overview of 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid (CAS No. 2649014-63-9)

4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid (CAS No. 2649014-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both thiomorpholine and benzoic acid moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, particularly in the context of enzyme inhibition and targeted therapy. The compound 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid is often discussed in relation to its potential role in modulating specific biochemical pathways. Researchers are particularly intrigued by its sulfamoyl group, which is known to interact with various biological targets, including carbonic anhydrases and kinases.

The synthesis and characterization of CAS No. 2649014-63-9 involve advanced organic chemistry techniques, such as nucleophilic substitution and cyclization reactions. Its molecular weight and solubility profile make it suitable for further derivatization, which is a common strategy in medicinal chemistry to enhance bioavailability and pharmacokinetic properties. The compound's logP value and hydrogen bonding capacity are also critical parameters that influence its drug-likeness.

One of the most frequently searched topics related to this compound is its potential application in cancer research. Given the growing demand for novel anticancer agents, 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid is being explored for its ability to inhibit tumor growth and metastasis. Preliminary studies suggest that it may act as a small molecule inhibitor targeting specific signaling pathways, although further validation is required.

Another area of interest is the compound's potential use in neurodegenerative diseases. With the rise in global awareness about conditions like Alzheimer's and Parkinson's disease, researchers are investigating whether sulfonamide derivatives like this one could offer neuroprotective effects. The thiomorpholine ring in its structure is particularly noteworthy, as it may contribute to blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs.

From a green chemistry perspective, the synthesis of CAS No. 2649014-63-9 aligns with the principles of sustainable development. Researchers are increasingly focusing on eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This approach not only enhances the compound's appeal but also addresses the growing demand for environmentally responsible pharmaceuticals.

In summary, 4-(1-oxo-1lambda6-thiomorpholin-1-ylidene)sulfamoylbenzoic acid (CAS No. 2649014-63-9) represents a fascinating area of research with broad implications for drug discovery, biochemical studies, and therapeutic development. Its unique structure and versatile applications make it a compound worth watching in the coming years.